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Compound of Interest

Compound Name: 4-Chlorophenyl benzoate

Cat. No.: B104076 Get Quote

Essential Safety and Handling Guide for 4-
Chlorophenyl benzoate
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate, essential safety and logistical

information for managing 4-Chlorophenyl benzoate (CAS No. 2005-08-5) in a laboratory

setting. Adherence to these protocols is critical for minimizing exposure risk and ensuring a

safe environment.

Synonyms: Benzoic Acid 4-Chlorophenyl Ester[1]
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Property Value Reference

Molecular Formula C13H9ClO2 [2][3][4][5]

Molecular Weight 232.66 g/mol [2][4][5][6]

Physical State
Solid, white to almost white

powder or crystal
[6]

Melting Point 87-90 °C [2][6]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place. Another source

suggests -20°C.

[4][6]

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory procedures is necessary to determine

the appropriate level of personal protective equipment. The following table outlines the

recommended PPE for handling 4-Chlorophenyl benzoate.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times in the

laboratory to protect against

splashes and aerosols.[7][8][9]

Skin Protection Disposable Nitrile Gloves

Double-gloving is

recommended. Gloves should

be changed frequently and

immediately if contaminated.[7]

[8]

Lab Coat or Gown

A disposable, long-sleeved

gown that closes in the back is

required to prevent

contamination of personal

clothing.[7]

Respiratory Protection N95 Respirator or Higher

A properly fit-tested N95

respirator is the minimum

requirement. All work with this

compound should be

conducted in a certified

chemical fume hood to

minimize inhalation of any

potential aerosols or dust.[7][8]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.

Gather all necessary PPE and inspect for integrity.

Prepare the work area by covering surfaces with absorbent, disposable liners.

Have a designated waste container ready for contaminated materials.
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2. Handling:

Don the appropriate PPE in the correct sequence (gown, respirator, eye protection, inner

gloves, outer gloves).

Conduct all manipulations of 4-Chlorophenyl benzoate within the chemical fume hood.[8]

Use compatible tools such as spatulas and glassware to avoid reactions.[8]

Avoid creating dust or aerosols.[8]

3. Post-Handling:

After handling, decontaminate all surfaces and equipment. A suitable solvent like isopropanol

followed by soap and water can be used for decontamination.[8]

Collect all decontamination materials as hazardous waste.[8]

Doff PPE in the designated area, ensuring not to cross-contaminate. The general sequence

is to remove outer gloves, gown and inner gloves, shoe covers, eye protection, and finally

the respirator.[7]

Wash hands thoroughly with soap and water after removing all PPE.[7][8]
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Caption: Workflow for the safe handling of 4-Chlorophenyl benzoate.
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First Aid Measures
In case of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Skin Contact

Promptly wash the contaminated skin with soap

and water.[10] Remove contaminated clothing

immediately.[10] If irritation persists, seek

medical attention.[10]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the

eyelids open.[11][12] Do not use eye drops

unless instructed by a medical professional.[11]

Seek immediate medical attention.

Inhalation

Move the exposed person to fresh air at once.

[10] If breathing has stopped, perform artificial

respiration.[10] Keep the person warm and at

rest, and get medical attention as soon as

possible.[10]

Ingestion

Get medical attention immediately.[10] Do not

induce vomiting unless instructed to do so by

medical personnel.[11]

Disposal Plan
4-Chlorophenyl benzoate should be treated as hazardous waste due to its chlorinated organic

nature.[13][14]

1. Waste Identification and Segregation:

All unused or waste chemical, as well as any materials that have come into contact with it

(e.g., gloves, absorbent pads, glassware), should be considered contaminated and disposed

of as hazardous waste.[7][8][13]
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Collect waste in a designated, properly labeled hazardous waste container. The label should

include "Hazardous Waste," the full chemical name, and associated hazards.[14]

Store the waste container in a designated, well-ventilated, and secure hazardous waste

accumulation area, segregated from incompatible materials.[13][14]

2. Professional Disposal:

Do not attempt to neutralize or dispose of the chemical in the general waste or down the

drain.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[13]

The recommended method of disposal for chlorinated organic compounds is high-

temperature incineration by a licensed facility.[13][14]
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Caption: Disposal workflow for 4-Chlorophenyl benzoate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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